4-(dimethylsulfamoyl)-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C22H21N3O3S2/c1-4-25-19-14-11-15-7-5-6-8-18(15)20(19)29-22(25)23-21(26)16-9-12-17(13-10-16)30(27,28)24(2)3/h5-14H,4H2,1-3H3
• InChI Key: SDYXLKUUSSTWLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol

Description

The compound appears to contain a benzothiazole moiety, which is a heterocyclic compound that is part of many pharmaceuticals and dyes. It also contains a sulfamoyl group, which is commonly found in sulfa drugs, a group of antimicrobial medicines.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the benzothiazole and benzamide moieties. These structures often participate in π-conjugation, which can lead to interesting optical and electronic properties.

Chemical Reactions Analysis

Benzothiazoles are known to participate in a variety of chemical reactions, including electrophilic substitution and nucleophilic substitution reactions. The sulfamoyl group can also undergo hydrolysis under certain conditions.

Scientific Research Applications

Synthesis and Applications in Chemistry

• Microwave-mediated Synthesis : The chemical structure of benzothiazole derivatives, including compounds similar to 4-(dimethylsulfamoyl)-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide, has been utilized in the microwave-mediated synthesis of various heterocycles. These heterocycles include pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, which are significant for their applications in medicinal chemistry and material sciences (Darweesh et al., 2016).

• Antimicrobial Activity : Several derivatives of benzothiazole, structurally related to the compound , have been synthesized and screened for antimicrobial activity. These compounds demonstrate potential in developing new biodynamic agents due to their broad range of biodynamic properties (Jagtap et al., 2010).

Biological and Pharmacological Research

• Anticancer Potential : Research indicates that certain benzothiazole derivatives exhibit significant anticancer activities. The structure of 4-(dimethylsulfamoyl)-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide may contribute to the development of new anticancer drugs, as similar structures have shown promise in inhibiting cancer cell growth (Deep et al., 2016).

• Antimicrobial and Antifungal Screening : Benzothiazole derivatives, including compounds with structures similar to the one , have been synthesized and evaluated for antimicrobial and antifungal activities. These studies are crucial in developing new therapies for infectious diseases (Kale and Mene, 2013).

Material Sciences and Electrochemistry

• Corrosion Inhibition : Benzothiazole derivatives have been studied for their corrosion inhibiting effects, particularly in steel. These compounds, including those structurally related to 4-(dimethylsulfamoyl)-N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide, can provide stability and efficiency in preventing corrosion, which is significant in various industrial applications (Hu et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a pharmaceutical, the benzothiazole and sulfamoyl groups could interact with biological targets in the body.